Cas no 2877704-75-9 (4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine)

• Product Name: 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• CAS No: 2877704-75-9
• MF: C₁₇H₂₀BrClN₆O
• MW: 439.737300872803
• CID: 5330798
• PubChem ID: 165434180
• Update Time: 2025-08-05

4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040874055
• F6790-2580
• 4-{6-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]pyrimidin-4-yl}morpholine
• 2877704-75-9
• 4-[6-[4-(5-Bromo-3-chloro-2-pyridinyl)-1-piperazinyl]-4-pyrimidinyl]morpholine

• Inchi： 1S/C17H20BrClN6O/c18-13-9-14(19)17(20-11-13)25-3-1-23(2-4-25)15-10-16(22-12-21-15)24-5-7-26-8-6-24/h9-12H,1-8H2
• InChI Key： CHYNKBRMCBTKEN-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3CCN(C4=NC=C(Br)C=C4Cl)CC3)N=CN=2)CCOCC1

Computed Properties

• Exact Mass: 438.05705g/mol
• Monoisotopic Mass: 438.05705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.526±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 631.8±55.0 °C(Predicted)
• pka: 10.35±0.37(Predicted)